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Compound of Interest

Compound Name: hexaaquacobalt(ll)

Cat. No.: B1241676

Technical Support Center: Hexaaquacobalt(ll)
Solutions

This technical support guide is intended for researchers, scientists, and drug development
professionals working with hexaaquacobalt(ll) solutions. It provides troubleshooting advice
and answers to frequently asked questions regarding the unexpected color changes that can
occur during experimentation.

Frequently Asked Questions (FAQs)

Q1: Why is my hexaaquacobalt(ll) solution pink?

Al: The characteristic pink color of aqueous cobalt(ll) solutions is due to the presence of the
hexaaquacobalt(ll) complex ion, [Co(H20)e]?*. In this complex, the central cobalt ion is
octahedrally coordinated by six water molecules.[1][2] This complex absorbs light in the blue-
green region of the visible spectrum, causing the solution to appear pink.[3]

Q2: My pink hexaaquacobalt(ll) solution turned blue. What happened?

A2: A color change from pink to blue indicates a shift in the chemical equilibrium from the pink
hexaaquacobalt(ll) ion, [Co(H20)s]?*, to the blue tetrachlorocobaltate(ll) ion, [CoCla]2~.[4][5]
This shift is typically caused by an increase in the concentration of chloride ions (Cl~) or an
increase in temperature.[6][7]
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Q3: How does the addition of hydrochloric acid (HCI) cause the color to change to blue?

A3: Adding concentrated hydrochloric acid significantly increases the concentration of chloride
ions in the solution. According to Le Chatelier's principle, the equilibrium will shift to counteract
this change by consuming the added chloride ions. This favors the formation of the blue
tetrachlorocobaltate(ll) complex.[4]

Q4: Can other chloride sources cause the color change?

A4: Yes, any soluble chloride salt, such as sodium chloride (NaCl) or calcium chloride (CaClz),
can also cause the color to shift from pink to blue by increasing the chloride ion concentration.

Q5: Why does heating the solution cause it to turn blue?

A5: The conversion of the pink [Co(H20)s]?>* to the blue [CoCls]?~ is an endothermic process,
meaning it absorbs heat. When the solution is heated, the equilibrium shifts to the right to
absorb the added heat, thus favoring the formation of the blue complex.[6] Conversely, cooling
the solution will shift the equilibrium back to the left, favoring the pink complex.[6]

Q6: My blue solution turned back to pink after | added water. Is this normal?

A6: Yes, this is expected. The equilibrium between the two cobalt complexes is reversible.[4]
Adding water increases the concentration of one of the products on the right side of the
equilibrium ([Co(Hz20)s]?2*(aq) + 4ClI~(aq) = [CoCla]2~(aq) + 6H20(1)). This shifts the equilibrium
to the left, favoring the formation of the pink hexaaquacobalt(ll) ion.[2]

Q7: | observed a purple or violet color. What does this signify?

A7: A purple or violet color indicates that there are significant amounts of both the pink
[Co(H20)6)2* and the blue [CoCla]2~ complexes present in the solution at equilibrium.[2]
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Issue

Possible Cause

Troubleshooting Steps

Pink solution unexpectedly
turns blue.

1. Contamination with a
chloride source. 2. Unintended

increase in temperature.

1. Review all reagents and
glassware for potential chloride
contamination. 2. Ensure the
solution is maintained at the
intended temperature. If the
experiment is temperature-
sensitive, use a water bath for

precise control.

Blue solution unexpectedly

turns pink.

1. Dilution with water. 2.

Decrease in temperature.

1. Check for any unintended
addition of water or aqueous
solutions. 2. Verify that the
temperature of the solution has

not dropped.

Color is not a pure pink or
blue, but rather a shade of

violet.

The system is at an
intermediate equilibrium point
with significant concentrations
of both [Co(H20)s]?* and
[CoCla]2~.

This is a normal state of
equilibrium. To shift the color,
you can: - Add a source of
chloride ions (e.g.,
concentrated HCI) to move
towards blue. - Add water to
move towards pink. - Heat the
solution to favor the blue
complex. - Cool the solution to

favor the pink complex.

A white precipitate forms when
trying to shift the equilibrium
back to pink.

Addition of a reagent that
forms an insoluble chloride
salt, such as silver nitrate
(AgNOs3).

The addition of Ag* ions will
precipitate AgCl, removing CI~
from the solution and shifting
the equilibrium to the pink
[Co(H20)e]?2*. The white
precipitate is silver chloride.[6]
[7] This is an expected side
reaction if silver nitrate is used

to remove chloride ions.
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Quantitative Data

The two cobalt(ll) complexes exhibit distinct absorption spectra in the visible range.

Molar
Complex Coordinatio Absorptivit
Formula Color Amax (nm)
lon n Geometry y (€)
(M~*cm™?)
Hexaaquacob )
[Co(H20)e]2* Octahedral Pink ~510-540 ~5
alt(ll)
Tetrachloroco
[CoCla]2~ Tetrahedral Blue ~620-720 ~500-600

baltate(ll)

Experimental Protocol: Demonstrating the
Reversible Equilibrium of Cobalt(ll) Complexes

This protocol outlines the steps to visually demonstrate the effects of chloride concentration
and temperature on the equilibrium between hexaaquacobalt(ll) and tetrachlorocobaltate(ll).

Materials:

Cobalt(ll) chloride hexahydrate (CoClz-6H20)

Concentrated hydrochloric acid (HCI)

Deionized water

Test tubes and a test tube rack

Hot water bath

Ice bath

Droppers or pipettes

Procedure:
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e Preparation of the Pink Solution: Dissolve a small amount of CoCl2:6H20 in a test tube with
deionized water to form a distinct pink solution. This is your stock solution of [Co(H20)s]?*.

o Effect of Chloride lon Concentration:

o To the pink solution, add concentrated HCI dropwise. Observe the color change from pink
to violet and then to a deep blue. This demonstrates the shift in equilibrium towards the
formation of [CoCla]?~.

o To the newly formed blue solution, add deionized water dropwise. The solution will revert
to its original pink color, showing the reversibility of the reaction.

o Effect of Temperature:

o Prepare two test tubes with a violet-colored solution by adding a small amount of
concentrated HCI to the pink stock solution until an intermediate color is achieved.

o Place one test tube in a hot water bath. The solution will turn blue, indicating that the
forward reaction is endothermic.

o Place the second test tube in an ice bath. The solution will turn a more intense pink,
showing the equilibrium shifting to the exothermic reverse reaction.

o The changes are reversible by swapping the test tubes between the hot and cold baths.

Logical Relationships

The equilibrium between the hexaaquacobalt(ll) and tetrachlorocobaltate(ll) ions and the
factors that influence it can be visualized as follows:
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External Stresses (Le Chatelier's Principle)
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Click to download full resolution via product page

Caption: Equilibrium shift in cobalt(ll) solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [troubleshooting unexpected color changes in
hexaaquacobalt(ll) solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1241676#troubleshooting-unexpected-color-
changes-in-hexaaquacobalt-ii-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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